Cas no 2229087-56-1 (3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229087-56-1
• MF: C₁₂H₁₀F₂N₂O₃
• MW: 268.216209888458
• CID: 6286921
• PubChem ID: 165842692
• Update Time: 2025-06-26

3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1953528
• 3-[3-(difluoromethoxy)phenyl]-1-methyl-1H-pyrazole-5-carboxylic acid
• 2229087-56-1

• Inchi： 1S/C12H10F2N2O3/c1-16-10(11(17)18)6-9(15-16)7-3-2-4-8(5-7)19-12(13)14/h2-6,12H,1H3,(H,17,18)
• InChI Key： VBMYWYNYVVGUSP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(C(=O)O)N(C)N=1)F

Computed Properties

• Exact Mass: 268.06594851g/mol
• Monoisotopic Mass: 268.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No: 2229087-56-1)

3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid, identified by the CAS number 2229087-56-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a difluoromethoxy group on the phenyl ring and a carboxylic acid moiety at the 5-position of the pyrazole core imparts unique chemical and pharmacological properties, making it a promising candidate for further research and development.

The pyrazole scaffold is widely recognized for its versatility in drug design, serving as a key structural motif in numerous therapeutic agents. Its five-membered ring system, incorporating two nitrogen atoms, allows for diverse interactions with biological targets, including enzymes and receptors. The introduction of substituents such as the difluoromethoxy group can enhance metabolic stability and binding affinity, which are critical factors in drug development. In particular, the difluoromethoxy group is known to improve lipophilicity and binding interactions, making it a valuable modification in medicinal chemistry.

The carboxylic acid functionality in 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid provides multiple possibilities for further derivatization. Carboxylic acids can participate in various chemical reactions, such as esterification, amidation, and coupling with other pharmacophores, enabling the synthesis of more complex molecules with tailored biological activities. This flexibility makes the compound a versatile building block for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have shown that the pyrazole core can interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The presence of the difluoromethoxy group further enhances these interactions by optimizing binding affinity and selectivity. These findings highlight the potential of 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid as a lead compound for developing novel therapeutics.

In addition to its structural features, the physicochemical properties of 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid play a crucial role in its pharmaceutical applicability. The compound exhibits good solubility in organic solvents, which is advantageous for formulation development. Furthermore, its stability under various conditions ensures that it can be stored and handled effectively during research and production processes. These characteristics make it a practical candidate for further investigation in drug development pipelines.

Current research is exploring the pharmacological potential of derivatives of 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid in various therapeutic areas. For instance, studies have indicated that modifications to the pyrazole core can lead to compounds with anti-inflammatory, anticancer, and antimicrobial properties. The unique combination of substituents in this molecule suggests that it may serve as a foundation for developing drugs targeting multiple disease pathways simultaneously.

The synthesis of 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance synthetic efficiency but also allow for precise control over regioselectivity and stereoselectivity.

The growing interest in fluorinated compounds in drug discovery has positioned molecules like 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid at the forefront of medicinal chemistry research. Fluoro-substituents are known to improve pharmacokinetic properties such as bioavailability and metabolic stability, making them highly desirable in drug design. The incorporation of two fluorine atoms at specific positions on the phenyl ring enhances these benefits while maintaining overall molecular integrity.

In conclusion,3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No: 2229087-56-1) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups, coupled with its favorable physicochemical properties, makes it an attractive candidate for further exploration. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an important role in the development of next-generation therapeutic agents.